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Compound of Interest

Compound Name: AZ7550 hydrochloride

Cat. No.: B2772567

For Researchers, Scientists, and Drug Development
Professionals

AZ7550 hydrochloride, an active metabolite of the third-generation EGFR tyrosine kinase
inhibitor (TKI) osimertinib (AZD9291)[1][2][3][4][5], is a valuable research tool for investigating
cancer biology. It primarily acts as an inhibitor of Insulin-like Growth Factor 1 Receptor (IGF-
1R) and Epidermal Growth Factor Receptor (EGFR), including various mutant forms.[1][2][5][6]
[7] These application notes provide recommended concentrations for in-vitro studies, detailed
experimental protocols, and an overview of the relevant signaling pathways.

Data Presentation: In-Vitro Efficacy of AZ7550

The effective concentration of AZ7550 varies depending on the cell line and the specific
biological question being addressed. The following tables summarize key quantitative data from
in-vitro studies.

Table 1: IC50 Values for Kinase Inhibition
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Target Kinase IC50 Value Assay Type Reference
IGF-1R 1.6 uM Cell-free [11[2][3][5]16]
MLK1 88 nM Not Specified [6]
ACK1 156 nM Not Specified [6]
ErbB4 195 nM Not Specified [6]
MNK2 228 nM Not Specified [6]
FLT3 302 nM Not Specified [6]
ALK 420 nM Not Specified [6]

Table 2: IC50 Values for Inhibition of EGFR Autophosphorylation in Cellular Assays

Cell Line EGFR Status IC50 Value Reference
Activating Mutant

PC9 26 nM [1][2][5][6]
(Exon 19 del)
Double Mutant

H1975 45 nM [1]121[51[6]
(L858R/T790M)

LoVo Wild-Type 786 nM [1112][5][6]

Table 3: GI50 Values for Antiproliferative Activity

Cell Line EGFR Status GI50 Value Reference
Activating Mutant

PC9 15 nM [1][2][6]
(Exon 19 del)
Double Mutant

H1975 19 nM [1][21[6]
(L858R/T790M)

Calu3 Wild-Type 537 nM [1][2]
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Experimental Protocols
Preparation of AZ7550 Hydrochloride Stock Solution

Objective: To prepare a high-concentration stock solution of AZ7550 hydrochloride for use in
in-vitro experiments.

Materials:

e AZ7550 hydrochloride powder

o Dimethyl sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes
Protocol:

o Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of
AZ7550 hydrochloride. For example, for 1 ml of a 10 mM stock solution of AZ7550 (MW:
485.58 g/mol ), 4.86 mg of the compound is needed.

e Weigh the calculated amount of AZ7550 hydrochloride powder in a sterile microcentrifuge
tube.

e Add the appropriate volume of DMSO to achieve the desired concentration. For a 10 mM
stock, add 1 ml of DMSO to 4.86 mg of AZ7550.

» To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath. For high
concentrations, adjusting the pH to 5 with 1 M HCI may be required.[6]

e Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.

» Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-
term storage (up to 6 months).[6]

Cell Proliferation/Cytotoxicity Assay (MTT-Based)
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Objective: To determine the antiproliferative or cytotoxic effects of AZ7550 hydrochloride on a
specific cell line.

Materials:

e Cancer cell line of interest (e.g., H1975, PC9, Calu3)

o Complete cell culture medium

o 96-well cell culture plates

e AZ7550 hydrochloride stock solution

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/ml in PBS)
e Solubilization solution (e.qg., acidified isopropanol)

e Microplate reader

Protocol:

e Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach
overnight.

e Prepare serial dilutions of AZ7550 hydrochloride in complete cell culture medium from the
stock solution. It is recommended to use a concentration range that brackets the expected
GI50 value (e.g., 1 nM to 10 uM). Include a vehicle control (DMSO) at the same final
concentration as in the drug-treated wells.

» Remove the overnight culture medium from the cells and replace it with the medium
containing the different concentrations of AZ7550 hydrochloride.

 Incubate the plates for a specified period, typically 72 hours.[1]

 After the incubation period, add 20 pl of MTT solution to each well and incubate for 2-4 hours
at 37°C, allowing for the formation of formazan crystals.
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» Remove the MTT-containing medium and add 100 pl of the solubilization solution to each
well to dissolve the formazan crystals.

o Measure the absorbance at a wavelength of 570 nm using a microplate reader.

» Normalize the data to the vehicle-treated control wells and plot the cell viability against the
log of the AZ7550 hydrochloride concentration to determine the G150 value.

EGFR Phosphorylation Assay (ELISA-Based)

Objective: To assess the inhibitory effect of AZ7550 hydrochloride on EGFR
autophosphorylation.

Materials:

e Cancer cell line with known EGFR status (e.g., LoVo)
o Serum-free cell culture medium

o AZ7550 hydrochloride stock solution

o Epidermal Growth Factor (EGF)

o Cell lysis buffer

o Phosphate-buffered saline (PBS)

o EGFR phosphorylation ELISA kit

e Microplate reader

Protocol:

e Seed cells in appropriate culture plates and grow until they reach 80-90% confluency.

o Serum-starve the cells overnight by replacing the complete medium with serum-free
medium.
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Pre-incubate the cells with various concentrations of AZ7550 hydrochloride (or vehicle
control) for 2 hours.

Stimulate the cells with EGF (e.g., 100 ng/ml) for 30 minutes to induce EGFR
phosphorylation.

Wash the cells with cold PBS and then lyse the cells using a suitable lysis buffer.
Clarify the cell lysates by centrifugation.

Determine the concentration of phosphorylated EGFR in the lysates using a specific ELISA
kit according to the manufacturer's instructions.

Normalize the levels of phosphorylated EGFR to the total protein concentration in each
lysate.

Plot the percentage of inhibition of EGFR phosphorylation against the log of the AZ7550
hydrochloride concentration to determine the IC50 value.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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